Cas no 1805518-69-7 (4-Bromo-5-chloro-2-fluorophenol)

• Product Name: 4-Bromo-5-chloro-2-fluorophenol
• CAS No: 1805518-69-7
• MF: C₆H₃BrClFO
• MW: 225.442823648453
• MDL: MFCD28734039
• CID: 4706874
• PubChem ID: 121227585
• Update Time: 2025-11-01

4-Bromo-5-chloro-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-chloro-2-fluorophenol

• MDL： MFCD28734039
• Inchi： 1S/C6H3BrClFO/c7-3-1-5(9)6(10)2-4(3)8/h1-2,10H
• InChI Key： IJPATGHIFLKJRI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1Cl)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Topological Polar Surface Area: 20.2

Additional information on 4-Bromo-5-chloro-2-fluorophenol

Professional Introduction to 4-Bromo-5-chloro-2-fluorophenol (CAS No. 1805518-69-7)

4-Bromo-5-chloro-2-fluorophenol, a compound with the chemical identifier CAS No. 1805518-69-7, is a fluorinated aromatic heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique substitution pattern involving bromine, chlorine, and fluorine atoms on a phenolic ring, exhibits a range of chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of multiple halogen atoms enhances its reactivity, making it a versatile building block for the development of novel molecules.

The structural features of 4-Bromo-5-chloro-2-fluorophenol contribute to its potential applications in various domains, particularly in medicinal chemistry. The fluorine atom, in particular, is known for its ability to influence metabolic stability and binding affinity, which are critical factors in drug design. Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of small-molecule drugs due to their ability to improve pharmacokinetic profiles. For instance, fluorine substitution has been shown to enhance the bioavailability and reduce the metabolic clearance of several therapeutic agents.

In the realm of synthetic organic chemistry, 4-Bromo-5-chloro-2-fluorophenol serves as a crucial precursor for the synthesis of more complex molecules. Its halogenated structure allows for further functionalization through various reaction pathways, including cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations. These reactions are fundamental in constructing intricate molecular architectures that are often required for pharmaceutical applications. The compound's ability to undergo selective modifications makes it an indispensable tool for chemists working on drug discovery and development.

Recent advancements in computational chemistry have further underscored the significance of 4-Bromo-5-chloro-2-fluorophenol in modern research. Molecular modeling studies have demonstrated that the presence of bromine and chlorine atoms can modulate electronic properties and interactions with biological targets. This insight has led to the design of more targeted and effective therapeutic agents. For example, computational analyses have revealed that the compound can be used to develop inhibitors with enhanced binding affinity to specific enzymes or receptors involved in disease pathways.

The pharmaceutical industry has shown particular interest in fluorinated phenols due to their potential as pharmacophores. Several clinical candidates currently under development incorporate fluorine-containing aromatic moieties to optimize their pharmacological properties. The structural motif of 4-Bromo-5-chloro-2-fluorophenol aligns well with this trend, offering a promising scaffold for further medicinal chemistry exploration. Researchers are exploring its utility in developing treatments for a variety of conditions, including infectious diseases and chronic disorders.

In agrochemical research, 4-Bromo-5-chloro-2-fluorophenol has been investigated for its potential as a precursor in the synthesis of novel pesticides and herbicides. The halogenated aromatic ring provides a framework that can be modified to enhance activity against pests while maintaining environmental safety. Recent studies have focused on developing derivatives of this compound that exhibit improved efficacy and reduced toxicity profiles compared to existing agrochemicals.

The synthesis of 4-Bromo-5-chloro-2-fluorophenol itself is an area of active research, with scientists striving to develop more efficient and sustainable methods for its production. Traditional synthetic routes often involve multiple steps and harsh reaction conditions, which can be costly and environmentally impactful. Advances in green chemistry have led to the exploration of alternative methodologies, such as catalytic processes and biocatalysis, which offer a more sustainable approach to producing this valuable intermediate.

The role of fluorine in medicinal chemistry cannot be overstated, and compounds like 4-Bromo-5-chloro-2-fluorophenol exemplify its importance. Fluorine's unique electronic properties contribute to the lipophilicity and metabolic stability of drug candidates, making it an essential element in modern drug design. As research continues to uncover new applications for fluorinated compounds, the demand for high-quality intermediates such as this one is expected to grow.

In conclusion, 4-Bromo-5-chloro-2-fluorophenol (CAS No. 1805518-69-7) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable intermediate for synthetic chemistry, while its halogenated nature offers opportunities for further functionalization and application development. As research progresses, this compound is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.